Cas no 1804598-17-1 (2-(Aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine
• CAS No: 1804598-17-1
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930065
• Update Time: 2025-05-19

2-(Aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-5-4(15-7(10,11)12)2-14-3(1-13)6(5)9/h2H,1,13H2
• InChI Key： UYYHXYJUZQPRHB-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1Cl)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine

Professional Introduction to 2-(Aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1804598-17-1)

2-(Aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine is a highly versatile and significant compound in the field of chemical and pharmaceutical research. With the CAS number 1804598-17-1, this pyridine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a combination of bromine, chlorine, and trifluoromethoxy substituents, along with an aminomethyl group, makes it a valuable intermediate in synthesizing various bioactive molecules.

The pyridine core of 2-(aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine serves as a privileged scaffold in medicinal chemistry. Pyridines are well-known for their ability to interact with biological targets, making them indispensable in the design of pharmaceuticals. The presence of multiple reactive sites on this compound allows for diverse functionalization, enabling chemists to explore a wide range of pharmacological profiles. This flexibility is particularly advantageous in the development of small-molecule inhibitors and agonists targeting complex biological pathways.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine. The compound's halogenated and fluorinated substituents enhance its metabolic stability and binding affinity, which are critical factors in drug design. For instance, the trifluoromethoxy group can improve lipophilicity and resistance to enzymatic degradation, while the bromo and chloro atoms provide handles for further chemical modifications. These features make it an excellent candidate for constructing novel therapeutic agents.

In the realm of oncology research, 2-(aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine has shown promise as a precursor for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer. By targeting specific kinases, small-molecule inhibitors can modulate these pathways and induce apoptosis or inhibit tumor growth. The compound's ability to serve as a building block for such inhibitors has been explored in several preclinical studies. Researchers have synthesized derivatives of this pyridine compound that exhibit potent activity against various kinases, including those involved in tyrosine signaling.

Moreover, the pharmaceutical industry has been leveraging 2-(aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine in the development of drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier has been investigated, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that certain derivatives of this pyridine can modulate neurotransmitter receptors and exhibit neuroprotective effects. This opens up new avenues for therapeutic intervention in neurological disorders where precise modulation of neural activity is essential.

The synthesis of 2-(aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of additional modifications to tailor the compound's pharmacological properties. The growing interest in this compound underscores its importance as a key intermediate in modern drug discovery.

As research continues to evolve, the applications of 2-(aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine are expected to expand further. Innovations in computational chemistry and artificial intelligence are enabling researchers to predict new derivatives with enhanced pharmacological profiles more rapidly than ever before. This synergy between experimental chemistry and computational methods is accelerating the discovery of novel therapeutic agents derived from this versatile pyridine scaffold.

In conclusion, 2-(aminomethyl)-4-bromo-3-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1804598-17-1) is a pivotal compound in pharmaceutical research due to its structural versatility and potential applications across multiple therapeutic areas. Its unique combination of substituents makes it an invaluable intermediate for synthesizing bioactive molecules with high pharmacological efficacy. As scientific understanding progresses and new synthetic techniques emerge, this compound will continue to play a crucial role in the development of next-generation drugs.